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Compound of Interest

Compound Name: Doxazosin-d8 Hydrochloride

Cat. No.: B562650 Get Quote

Essential Safety and Handling Guide for
Doxazosin-d8 Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Doxazosin-d8 Hydrochloride, including operational procedures

and disposal plans to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Doxazosin-d8 Hydrochloride, a comprehensive approach to personal

protection is crucial to minimize exposure. The following personal protective equipment is

recommended.

Engineering Controls:

Ventilation: Use in a well-ventilated area. To control airborne contamination, mechanical

exhaust or a laboratory fume hood should be employed.[1] Showers, eyewash stations, and

ventilation systems should be readily available.[2]

Individual Protection Measures:

Eye/Face Protection: Wear safety glasses with side-shields or goggles to prevent contact

with eyes.[1][2]
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Hand Protection: Chemical-resistant gloves that comply with standard EN374 or equivalent

are required.[2][3] It is advisable to wear two pairs of gloves, especially during compounding,

administering, and disposal.[4] Change gloves regularly or immediately if they are torn,

punctured, or contaminated.[4]

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat or an

impervious gown with a solid front, long sleeves, and tight-fitting cuffs.[1][2][4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be necessary.[2] However, if exposure limits are exceeded, irritation is

experienced, or there is a risk of dust formation, an air-purifying respirator with appropriate

cartridges (e.g., type ABEK (EN 14387) or a full-face respirator) should be used.[1]

Quantitative Data
Property Value Reference

Physical State Solid [2]

Appearance White solid [2]

Melting Point 273 - 276 °C / 523.4 - 528.8 °F [2]

Molecular Formula C₂₃H₁₈D₈ClN₅O₅ [5]

Operational Plan
Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area, preferably a fume hood, is clean and uncluttered.

Weighing and Transfer: Handle the solid material carefully to avoid dust formation.[1] Use

appropriate tools for transfer (e.g., spatula).

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to

prevent splashing.
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General Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke

in the handling area.[2] Wash hands thoroughly before breaks and after work.[2]

Storage:

Store at room temperature in a dry, well-ventilated place.[1]

Keep the container tightly sealed.

Store away from strong oxidizing agents.[1]

Emergency Procedures
First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Consult a physician.[1][6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower and

upper eyelids. Consult a physician.[6]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[1]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[6] Evacuate

personnel to a safe area.[6]

Containment and Cleaning: For dry spills, collect the material using a method that minimizes

dust generation, such as a damp cloth or a filtered vacuum.[3] Place the spilled material into

a sealed, appropriately labeled container for disposal.[3] Prevent the product from entering

drains.
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Disposal Plan
Waste Collection: Collect waste material in a designated, labeled, and sealed container.

Decontamination: Decontaminate any surfaces that have come into contact with the

substance.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations. Do not allow the substance to enter sewers or waterways.[2] For unused

medicine, it is recommended to mix it with an unappealing substance like dirt or cat litter,

place it in a sealed plastic bag, and then dispose of it in the trash.[7]

Experimental Workflow: Chemical Spill Response
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Workflow for Handling a Doxazosin-d8 Hydrochloride Spill

Initial Response

Assessment & Preparation

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Immediate Area

Alert Others & Secure the Area

Assess the Spill
(Size & Nature)

Don Appropriate PPE
(Gloves, Gown, Eye Protection, Respirator if needed)

Contain the Spill

Clean up with appropriate method
(Damp cloth or filtered vacuum)

Place waste in a sealed, labeled container

Decontaminate the Area

Dispose of Waste Properly

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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